Cas no 17705-81-6 (2-aminobutyl oleate)
2-aminobutyl oleate structure
Product Name:2-aminobutyl oleate
CAS No:17705-81-6
MF:C22H43NO2
MW:353.582327127457
CID:906493
PubChem ID:6436460
Update Time:2025-04-19
2-aminobutyl oleate Chemical and Physical Properties
Names and Identifiers
-
- 2-aminobutyl oleate
- 2-Amino-1-butanol, oleic acid ester
- 2-aminobutyl (9Z)-octadec-9-enoate
- 9-Octadecenoic acid (9Z)-, 2-aminobutyl ester
- Einecs 241-713-9
- Oleic acid 2-aminobutyl ester
- PAJXKWALMFXULT-QXMHVHEDSA-N
- 2-aminobutyl (Z)-octadec-9-enoate
- 17705-81-6
- DTXSID201251866
- NS00053757
-
- Inchi: 1S/C22H43NO2/c1-3-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-22(24)25-20-21(23)4-2/h11-12,21H,3-10,13-20,23H2,1-2H3/b12-11-
- InChI Key: PAJXKWALMFXULT-QXMHVHEDSA-N
- SMILES: O(CC(CC)N)C(CCCCCCC/C=C\CCCCCCCC)=O
Computed Properties
- Exact Mass: 353.32959
- Monoisotopic Mass: 353.329379614g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 25
- Rotatable Bond Count: 19
- Complexity: 315
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 7.6
- Topological Polar Surface Area: 52.3Ų
Experimental Properties
- PSA: 52.32
2-aminobutyl oleate Related Literature
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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